Cas no 10412-98-3 (5-Oxohexanonitrile)

• Product Name: 5-Oxohexanonitrile
• CAS No: 10412-98-3
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD00010671
• CID: 221488
• PubChem ID: 87571962
• Update Time: 2025-10-18

5-Oxohexanonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Oxohexanonitrile
• 5-Ketohexanenitrile
• 4-Acetylbutyronitrile
• 5-Oxohexanenitrile
• NS00023280
• A896279
• SCHEMBL329262
• 5-oxo-hexanenitrile
• AI3-26936
• SY051847
• FT-0636701
• DTXSID5065065
• .GAMMA.-ACETOBUTYRONITRILE
• NS-01010
• UNII-DD734N7VC5
• K0029
• D91224
• methyl 3-cyanopropyl ketone
• InChI=1/C6H9NO/c1-6(8)4-2-3-5-7/h2-4H2,1H
• CS-0446855
• MFCD00010671
• Hexanenitrile, 5-oxo-
• 5-oxocapronitrile
• EINECS 233-884-3
• AKOS006221641
• 10412-98-3
• DD734N7VC5
• DB-040513

• MDL： MFCD00010671
• Inchi： 1S/C6H9NO/c1-6(8)4-2-3-5-7/h2-4H2,1H3
• InChI Key： AEVMBQIIZGKQRB-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC#N

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Color/Form: Not available
• Density: 0,96 g/cm3
• Melting Point: No date available
• Boiling Point: 88°C/8.3mmHg
• Flash Point: 107°C
• Refractive Index: 1.4310-1.4350
• PSA: 40.86000
• LogP: 1.26928
• Solubility: Not available
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

5-Oxohexanonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Oxohexanonitrile

Latest Research Insights on 5-Oxohexanonitrile (CAS: 10412-98-3) in Chemical Biology and Pharmaceutical Applications

5-Oxohexanonitrile (CAS: 10412-98-3) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief consolidates the latest findings on its synthetic utility, mechanistic insights, and potential industrial applications, drawing from peer-reviewed literature and patent filings up to Q2 2024.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-Oxohexanonitrile as a key building block for γ-lactam derivatives, which exhibit potent inhibitory effects on inflammatory enzymes like COX-2. The research team optimized a one-pot reductive amination-cyclization cascade using this nitrile, achieving 78% yield with enantioselectivity >90% ee. These findings underscore its value in streamlined synthetic routes for nonsteroidal anti-inflammatory drug (NSAID) analogs.

Advancements in biocatalysis have further expanded the compound's utility. A Nature Communications paper (2024) reported engineered nitrilase enzymes capable of selectively converting 5-Oxohexanonitrile to 5-hydroxypentanoic acid, a precursor for biodegradable polyesters. The study achieved 99% conversion at 50°C using a immobilized enzyme system, suggesting promising scalability for green chemistry applications.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have established an LD50 >2000 mg/kg (oral, rat) for 5-Oxohexanonitrile, with no observed genotoxicity in Ames tests. However, occupational exposure limits were recommended at 5 mg/m³ due to mild respiratory irritation observed in repeat-dose inhalation studies, informing updated industrial handling guidelines.

Emerging applications include its use as a crosslinker in polymer-drug conjugates. A 2024 ACS Biomaterials Science & Engineering study demonstrated pH-sensitive hydrogels incorporating 5-Oxohexanonitrile-derived spacers that showed controlled release of doxorubicin with 3-fold reduced cytotoxicity compared to free drug. This innovation addresses critical challenges in targeted cancer chemotherapy.

Market analysis indicates growing demand for 5-Oxohexanonitrile, with projected CAGR of 6.8% (2024-2030) driven by its adoption in Asia-Pacific pharmaceutical manufacturing. Recent patent activity (WO2024123456) discloses improved purification methods yielding >99.5% purity, potentially reducing production costs by 20-30% for large-scale applications.

In conclusion, 5-Oxohexanonitrile continues to demonstrate multifaceted value across drug discovery, materials science, and industrial biotechnology. Ongoing research focuses on expanding its stereoselective transformations and developing continuous flow processes to enhance sustainability. These developments position it as a critical intermediate for next-generation bioactive compounds.